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Introduction

BSJ-03-204 is a potent and selective dual degrader of Cyclin-Dependent Kinase 4 (CDK4) and
Cyclin-Dependent Kinase 6 (CDK®6). As a Proteolysis Targeting Chimera (PROTAC), it
functions by inducing the selective, Cereblon (CRBN)-dependent ubiquitination and
subsequent proteasomal degradation of CDK4 and CDK®6.[1][2] This targeted protein
degradation leads to G1 cell cycle arrest and inhibition of cell proliferation in various cancer cell
lines, particularly in mantle cell ymphoma (MCL).[2] Unlike some other PROTACs, BSJ-03-204
does not induce the degradation of lkaros family zinc finger proteins 1 and 3 (IKZF1/3).[1]
These application notes provide detailed protocols for cell culture experiments utilizing BSJ-03-
204.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the activity of BSJ-03-204.

Table 1: In Vitro Kinase Inhibitory Activity
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Target IC50 (nM)
CDK4/D1 26.9
CDK6/D1 10.4

Data from MedchemExpress.[3]

Table 2: Effective Concentrations in Cellular Assays

. Concentration . Observed
Cell Line Type Assay Duration
Range (pM) Effect
Mantle Cell Potent inhibition
Lymphoma Anti-proliferative 0.0001 - 100 3 -4 days of cell
(MCL) proliferation
) Selective
Wild-Type (WT) CDK4/6 .
) 0.1-5 4 hours degradation of
Cells Degradation
CDK4 and CDK6
Mantle Cell Potent induction
Lymphoma Cell Cycle Arrest 1 1 day (24 hours) of G1 phase cell
(MCL) cycle arrest

Data compiled from MedchemExpress and other sources.[1][3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BSJ-03-204 and a general

experimental workflow for its characterization.
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Mechanism of Action of BSJ-03-204
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Caption: Mechanism of action of BSJ-03-204.
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Experimental Workflow for BSJ-03-204 Characterization
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Caption: General experimental workflow.

Experimental Protocols
Cell Culture Protocols

a. Granta-519 Mantle Cell Lymphoma Cell Line
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e Culture Medium: 90% DMEM (4.5 g/L glucose), 10% heat-inactivated Fetal Bovine Serum
(FBS), 2 mM L-glutamine.[4]

e Growth Conditions: 37°C in a humidified atmosphere with 10% CO2.[4]

e Subculture: Maintain cell density between 0.5 x 1076 and 1.5 x 1076 cells/mL. Seed new
cultures at approximately 1.0 x 1076 cells/mL. A split ratio of 1:3 to 1:4 every 3 days is
recommended.[4] The maximum cell density is around 2.6 x 1076 cells/mL.[4]

b. Molt-4 Acute Lymphoblastic Leukemia Cell Line

e Culture Medium: RPMI-1640 medium supplemented with 10% FBS and 2 mM L-glutamine.
[516]

e Growth Conditions: 37°C in a humidified atmosphere with 5% COZ2.[5][7]

e Subculture: Maintain cultures between 3 x 1075 and 9 x 1075 cells/mL.[5] Start new cultures
at approximately 4 x 10”5 cells/mL and do not exceed a density of 2 x 1076 cells/mL.[6]

c. Jurkat T-cell Leukemia Cell Line

e Culture Medium: RPMI-1640 medium supplemented with 10% FBS and 1% antibiotics (e.g.,
penicillin/streptomycin).[8]

e Growth Conditions: 37°C in a humidified atmosphere with 5% CO2.[8]

e Subculture: Maintain cell density below 1 x 106 cells/mL.[8] For passaging, centrifuge cells
at approximately 300 x g for 5 minutes, resuspend in fresh medium, and seed new flasks at
a density of 2-4 x 1075 cells/mL.[9]

Preparation of BSJ-03-204 Stock Solution

e Solvent: Dimethyl sulfoxide (DMSO).
o Stock Concentration: Prepare a 10 mM stock solution of BSJ-03-204 in DMSO.

o Storage: Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw
cycles.
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Western Blot for CDK4/6 Degradation

o Cell Seeding: Seed cells in 24-well plates at a density of approximately 80,000 cells per well
and allow them to adhere or stabilize overnight.

o Treatment: Treat the cells with BSJ-03-204 at the desired concentrations (e.g., 0.1, 1, 5 uM)
for a specified duration (e.g., 4 hours). Include a DMSO-treated control.

o Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using RIPA buffer
containing protease and phosphatase inhibitors.

o Protein Quantification: Determine the total protein concentration of each lysate using a BCA
protein assay.

o SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 ug) onto an SDS-
polyacrylamide gel. After electrophoresis, transfer the proteins to a PVDF or nitrocellulose
membrane.

e Immunoblotting:
o Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

o Incubate the membrane with primary antibodies against CDK4, CDK®6, and a loading
control (e.g., B-actin or GAPDH) overnight at 4°C.

o Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

o Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
substrate and an imaging system.

Cell Cycle Analysis by Propidium lodide (PI) Staining

o Cell Seeding and Treatment: Seed cells in a 6-well plate at a density that will not lead to
overconfluence during the experiment. Treat the cells with 1 uM BSJ-03-204 or DMSO
control for 24 hours.

o Cell Harvesting: Harvest the cells by centrifugation (300 x g for 5 minutes).
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Fixation: Wash the cells once with PBS. Resuspend the cell pellet in 400 uL of PBS, and
while gently vortexing, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate
on ice for at least 30 minutes.[10]

Staining:

[e]

Centrifuge the fixed cells at a higher speed (e.g., 850 x g) for 5 minutes to pellet them.

Wash the cells twice with PBS.

o

[¢]

Resuspend the cell pellet in a staining solution containing Propidium lodide (e.g., 50
pg/mL) and RNase A (e.g., 100 pg/mL) in PBS.

[¢]

Incubate in the dark at room temperature for 15-30 minutes.

Flow Cytometry: Analyze the stained cells using a flow cytometer. Use appropriate software
to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Anti-proliferative Assay (MTT Assay)

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in
100 pL of culture medium.

Treatment: After allowing the cells to attach or stabilize overnight, add serial dilutions of BSJ-
03-204 (e.g., from 0.0001 to 100 uM) to the wells. Include a DMSO-treated control.

Incubation: Incubate the plate for 3 to 4 days at 37°C and 5% CO2.

MTT Addition: Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C until a purple precipitate is visible.

Solubilization: Add 100 pL of solubilization solution (e.g., 10% SDS in 0.01 M HCI or DMSO)
to each well and incubate overnight in the dark at room temperature to dissolve the formazan
crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
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« Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control
and determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15543991?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/literature/bsj-03-204-is-a-selective-palbociclib-based-cdk4-6-dual-degrader-protac.html
https://www.tocris.com/products/bsj-03-204_6938
https://www.medchemexpress.com/bsj-03-204.html
https://www.dsmz.de/collection/catalogue/details/culture/ACC-342
https://www.culturecollections.org.uk/nop/product/molt-4-2
https://bcrj.org.br/celula/molt-4/
https://www.cytion.com/MOLT-4-Cells/300115
https://bio-protocol.org/exchange/minidetail?id=4610368&type=30
https://www.ubigene.us/application/jurkat-cell-tips
https://www.ubigene.us/application/jurkat-cell-tips
https://www.neb.com/en/protocols/2012/06/05/subculturing-jurkat-cell-line
https://www.benchchem.com/product/b15543991/docs#application-notes-and-protocols-for-bsj-03-204-in-cell-culture
https://www.benchchem.com/product/b15543991/docs#application-notes-and-protocols-for-bsj-03-204-in-cell-culture
https://www.benchchem.com/product/b15543991/docs#application-notes-and-protocols-for-bsj-03-204-in-cell-culture
https://www.benchchem.com/product/b15543991/docs#application-notes-and-protocols-for-bsj-03-204-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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